Cas no 1040646-10-3 (ethyl 1-{3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate)

• Product Name: ethyl 1-{3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate
• CAS No: 1040646-10-3
• MF: C₂₂H₂₄ClN₃O₃S
• MW: 445.9622631073
• CID: 6494888
• PubChem ID: 27377145
• Update Time: 2025-10-25

ethyl 1-{3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-{3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate
• AKOS024507257
• 1040646-10-3
• F5330-0313
• VU0642252-1
• ethyl 1-[3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl]piperidine-4-carboxylate
• ethyl 1-(3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)propanoyl)piperidine-4-carboxylate

• Inchi： 1S/C22H24ClN3O3S/c1-2-29-21(28)16-9-11-25(12-10-16)20(27)8-7-18-14-30-22-24-19(13-26(18)22)15-3-5-17(23)6-4-15/h3-6,13-14,16H,2,7-12H2,1H3
• InChI Key： CYVWDSVTYMFZLU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN2C(=N1)SC=C2CCC(N1CCC(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 445.1226905g/mol
• Monoisotopic Mass: 445.1226905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 92.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on ethyl 1-{3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate

Ethyl 1-{3-[6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate (CAS No. 1040646-10-3): A Comprehensive Overview

Ethyl 1-{3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate (CAS No. 1040646-10-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an imidazo[2,1-b][1,3]thiazole moiety, and an ethyl ester group. These structural elements contribute to its potential therapeutic applications and biological activities.

The imidazo[2,1-b][1,3]thiazole core is a well-known heterocyclic scaffold that has been extensively studied for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the 4-chlorophenyl substituent further enhances the compound's pharmacological profile by modulating its interactions with biological targets. The ethyl ester group at the piperidine-4-carboxylate position adds to the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of ethyl 1-{3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, ethyl 1-{3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate has shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic properties of ethyl 1-{3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate have also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings suggest that it could be administered orally in future clinical trials, which would be advantageous from both a patient compliance and cost-effectiveness perspective.

Furthermore, the safety profile of ethyl 1-{3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate has been evaluated in preclinical toxicity studies. Results indicate that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential for further clinical evaluation.

In conclusion, ethyl 1-{3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoyl}piperidine-4-carboxylate (CAS No. 1040646-10-3) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.